Cas no 2229272-09-5 (2-(2-methyloxolan-3-yl)butanoic acid)

• Product Name: 2-(2-methyloxolan-3-yl)butanoic acid
• CAS No: 2229272-09-5
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6448674
• PubChem ID: 165734439
• Update Time: 2025-10-28

2-(2-methyloxolan-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyloxolan-3-yl)butanoic acid
• EN300-1800710
• 2229272-09-5

• Inchi： 1S/C9H16O3/c1-3-7(9(10)11)8-4-5-12-6(8)2/h6-8H,3-5H2,1-2H3,(H,10,11)
• InChI Key： OGBBYHJQTQELPN-UHFFFAOYSA-N
• SMILES： O1CCC(C(C(=O)O)CC)C1C

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2-methyloxolan-3-yl)butanoic acid

Exploring the Properties and Applications of 2-(2-methyloxolan-3-yl)butanoic acid (CAS No. 2229272-09-5)

2-(2-methyloxolan-3-yl)butanoic acid (CAS No. 2229272-09-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical research. This compound, featuring a unique oxolane (tetrahydrofuran) ring substituted with a methyl group and a butanoic acid side chain, serves as a versatile intermediate in synthetic chemistry. Its structural complexity and functional groups make it valuable for designing bioactive molecules, particularly in drug discovery and agrochemical applications.

The synthesis of 2-(2-methyloxolan-3-yl)butanoic acid involves multi-step organic reactions, often starting from readily available precursors like furan derivatives or gamma-butyrolactone. Researchers frequently employ catalytic hydrogenation, Grignard reactions, or asymmetric synthesis techniques to achieve high yields and enantiomeric purity. The compound's chiral center at the oxolane ring position adds to its utility in stereoselective synthesis, a hot topic in modern medicinal chemistry.

Recent studies highlight the potential of 2-(2-methyloxolan-3-yl)butanoic acid as a building block for pro-drug development. Its ability to enhance solubility and bioavailability aligns with current pharmaceutical trends addressing drug delivery challenges. The compound's carboxylic acid moiety allows for easy derivatization into esters or amides, making it adaptable for structure-activity relationship (SAR) studies. This flexibility responds to frequent search queries about "improving API properties" or "modifying drug pharmacokinetics."

In material science, 2-(2-methyloxolan-3-yl)butanoic acid contributes to the development of biodegradable polymers. Its oxolane ring can participate in ring-opening polymerization, while the acid group enables cross-linking – addressing the growing demand for sustainable materials. This application resonates with popular searches about "green chemistry alternatives" and "eco-friendly polymer design."

The analytical characterization of 2-(2-methyloxolan-3-yl)butanoic acid typically involves NMR spectroscopy (1H and 13C), mass spectrometry, and HPLC purity analysis. These techniques confirm the compound's structural integrity and purity – critical information for researchers frequently searching for "compound verification methods" or "analytical protocols for heterocyclic acids." Recent advancements in AI-assisted spectral analysis have streamlined this process, connecting to trending topics in computational chemistry.

Market trends indicate growing demand for 2-(2-methyloxolan-3-yl)butanoic acid among contract research organizations (CROs) and pharmaceutical innovators. The compound's pricing reflects its specialized nature, with current focus on developing cost-effective synthetic routes – a response to common queries about "bulk pharmaceutical intermediates sourcing." Regulatory considerations emphasize proper handling as a research chemical, though it doesn't fall under controlled substance categories.

Future research directions for 2-(2-methyloxolan-3-yl)butanoic acid may explore its potential in chiral catalysis or as a precursor for natural product analogs. These applications align with industry needs for asymmetric synthesis methods and bioactive compound libraries – frequently searched topics in academic and industrial chemistry circles. The compound's unique structure continues to inspire novel synthetic applications at the chemistry-biology interface.

For researchers working with 2-(2-methyloxolan-3-yl)butanoic acid, proper storage conditions (typically 2-8°C under inert atmosphere) and safety assessments are essential. While not classified as hazardous, standard laboratory precautions apply – addressing common search concerns about "chemical handling protocols." The compound's stability profile makes it suitable for long-term research projects investigating structure-property relationships in medicinal chemistry.

The intellectual property landscape surrounding 2-(2-methyloxolan-3-yl)butanoic acid includes patents for synthetic methods and derivative applications, particularly in pharmaceutical formulations. This connects to frequent searches about "chemical patent analysis" and "freedom-to-operate research." Current literature suggests ongoing innovation in utilizing this scaffold for targeted therapeutic agents, especially in metabolic disease research.

In conclusion, 2-(2-methyloxolan-3-yl)butanoic acid (CAS No. 2229272-09-5) represents a valuable chemical entity bridging synthetic chemistry and applied research. Its multifaceted applications respond to contemporary scientific challenges while offering solutions aligned with sustainable development goals. The compound's evolving role in cutting-edge research ensures continued interest from both academic and industrial chemistry communities worldwide.